![molecular formula C20H27ClN2O4S B2451718 2-(3,4-Dimethoxyphenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride CAS No. 1351614-39-5](/img/structure/B2451718.png)
2-(3,4-Dimethoxyphenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride
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Description
2-(3,4-Dimethoxyphenyl)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C20H27ClN2O4S and its molecular weight is 426.96. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research into piperazine-based tertiary amino alcohols, which share structural similarities with the compound , has indicated their potential in antitumor applications. These compounds have shown effects on the processes of tumor DNA methylation in vitro, suggesting a pathway for therapeutic use against cancer (Hakobyan et al., 2020).
Synthesis and Characterization
The synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety were explored through a one-pot Biginelli reaction. These derivatives, by integrating a piperazine scaffold, have been developed for potential biological activity, showcasing the versatility of piperazine-based compounds in creating therapeutically relevant molecules (Bhat et al., 2018).
Antimicrobial Activities
Another area of research has been the synthesis of 1,2,4-triazole derivatives bearing a piperazine amide moiety, which were investigated for their potential anticancer activities. These studies included evaluations against breast cancer cells, highlighting the compound's relevance in developing new cancer treatments (Yurttaş et al., 2014).
Analgesic and Anti-Inflammatory Agents
The compound has also served as a basis for the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines with significant anti-inflammatory and analgesic properties. This research suggests a promising direction for the development of new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Wound-Healing Potential
Investigations into derivatives of 2-(4-(2,4-dimethoxy-benzoyl)-phenoxy)-1-[4-(3-piperidin-4-yl-propyl)-piperidin-1-yl]-ethanone have revealed significant in vivo wound-healing activity. This line of research indicates the potential for such compounds to accelerate wound healing and improve outcomes in tissue repair (Vinaya et al., 2009).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4S.ClH/c1-25-17-6-5-15(12-18(17)26-2)13-20(24)22-9-7-21(8-10-22)14-16(23)19-4-3-11-27-19;/h3-6,11-12,16,23H,7-10,13-14H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFBAPPOHILBSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)N2CCN(CC2)CC(C3=CC=CS3)O)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.